Cas no 1227591-34-5 (2-Chloro-6-fluoropyridine-3-acetonitrile)

2-Chloro-6-fluoropyridine-3-acetonitrile is a fluorinated pyridine derivative with a chloro and nitrile functional group, making it a versatile intermediate in organic synthesis. Its molecular structure allows for selective reactivity, particularly in nucleophilic substitution and cyclization reactions. The presence of both electron-withdrawing groups (chloro and fluoro) enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the synthesis of complex heterocyclic compounds. This compound is particularly valuable in pharmaceutical and agrochemical research, where its scaffold serves as a precursor for biologically active molecules. High purity and stability under standard conditions further contribute to its reliability in synthetic applications.

2-Chloro-6-fluoropyridine-3-acetonitrile structure

1227591-34-5 structure

Product Name:2-Chloro-6-fluoropyridine-3-acetonitrile

CAS No:1227591-34-5

MF:C₇H₄ClFN₂

MW:170.5714635849

CID:4801071

Update Time:2025-06-11

2-Chloro-6-fluoropyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-6-fluoropyridine-3-acetonitrile
- Inchi： 1S/C7H4ClFN2/c8-7-5(3-4-10)1-2-6(9)11-7/h1-2H,3H2
- InChI Key： AIUSMBFIZCTYEX-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=C(N=1)F)CC#N

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 177
XLogP3: 1.9
Topological Polar Surface Area: 36.7

2-Chloro-6-fluoropyridine-3-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A026000216-250mg	2-Chloro-6-fluoropyridine-3-acetonitrile	1227591-34-5	97%	250mg	$646.00	2023-09-03
Alichem	A026000216-500mg	2-Chloro-6-fluoropyridine-3-acetonitrile	1227591-34-5	97%	500mg	$950.60	2023-09-03
Alichem	A026000216-1g	2-Chloro-6-fluoropyridine-3-acetonitrile	1227591-34-5	97%	1g	$1730.40	2023-09-03

2-Chloro-6-fluoropyridine-3-acetonitrile Related Literature

1. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
3. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
4. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
5. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399

Additional information on 2-Chloro-6-fluoropyridine-3-acetonitrile

Research Brief on 2-Chloro-6-fluoropyridine-3-acetonitrile (CAS: 1227591-34-5): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

2-Chloro-6-fluoropyridine-3-acetonitrile (CAS: 1227591-34-5) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders, inflammatory diseases, and oncology. Recent studies have highlighted its potential as a building block for the development of novel kinase inhibitors and GPCR modulators, making it a valuable scaffold in pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-Chloro-6-fluoropyridine-3-acetonitrile in the synthesis of potent JAK3 inhibitors for autoimmune disease treatment. The researchers utilized this compound as a starting material to develop a series of analogues with improved selectivity profiles. Molecular docking studies revealed that the chloro-fluoro substitution pattern on the pyridine ring contributed significantly to enhanced binding affinity with the JAK3 active site, while the acetonitrile moiety facilitated optimal interactions with key amino acid residues.

In the field of CNS drug development, a recent patent application (WO2023056789) disclosed novel dopamine D2 receptor partial agonists incorporating 2-Chloro-6-fluoropyridine-3-acetonitrile as a core structural element. The inventors reported that derivatives based on this scaffold exhibited improved blood-brain barrier penetration compared to conventional antipsychotic drug candidates, with reduced extrapyramidal side effects in preclinical models. This finding suggests promising applications in the treatment of schizophrenia and other psychiatric disorders.

From a synthetic chemistry perspective, advances in the preparation of 2-Chloro-6-fluoropyridine-3-acetonitrile have been reported in Organic Process Research & Development (2024). The new synthetic route employs continuous flow chemistry techniques, achieving a 78% overall yield with significantly reduced reaction times and improved purity profiles compared to traditional batch methods. This process innovation addresses previous challenges in large-scale production, potentially facilitating broader application of this intermediate in industrial pharmaceutical manufacturing.

Emerging research has also explored the use of 2-Chloro-6-fluoropyridine-3-acetonitrile in the development of PET radiotracers. A 2024 study in ACS Chemical Neuroscience described the synthesis of fluorine-18 labeled analogues for imaging neuroinflammation markers. The researchers noted that the compound's favorable physicochemical properties, including appropriate lipophilicity (logP = 1.8) and molecular weight (MW = 170.56), make it particularly suitable for radiopharmaceutical applications.

In conclusion, recent studies demonstrate that 2-Chloro-6-fluoropyridine-3-acetonitrile (CAS: 1227591-34-5) continues to be a valuable scaffold in pharmaceutical research, with expanding applications across multiple therapeutic areas. Its versatility as a synthetic intermediate, combined with favorable drug-like properties, positions this compound as an important tool in modern drug discovery efforts. Future research directions may focus on exploring its potential in targeted protein degradation (PROTACs) and covalent inhibitor design, where its reactive handles could be strategically utilized.